Cas no 29864-54-8 (D-altro-2-Heptulose,7-deoxy-)

D-altro-2-Heptulose,7-deoxy- structure
D-altro-2-Heptulose,7-deoxy- structure
Product Name:D-altro-2-Heptulose,7-deoxy-
CAS No:29864-54-8
MF:C7H14O6
MW:194.182463169098
CID:259065
PubChem ID:56841647
Update Time:2025-04-19

D-altro-2-Heptulose,7-deoxy- Chemical and Physical Properties

Names and Identifiers

    • D-altro-2-Heptulose,7-deoxy-
    • (3S,4R,5R,6R)-1,3,4,5,6-pentahydroxyheptan-2-one
    • 1,3,4,5,6-pentahydroxyheptan-2-one
    • 7-Deoxy-D-altro-2-heptulose
    • 29864-54-8
    • 7-Desoxy-Sedoheptulose
    • 7-DEOXY-D-SEDOHEPTULOSE
    • DTXSID90183977
    • UNII-Y1IF0IR3BJ
    • Y1IF0IR3BJ
    • SCHEMBL17866821
    • EINECS 249-898-8
    • SF-666B
    • D-ALTRO-2-HEPTULOSE, 7-DEOXY-
    • Inchi: 1S/C7H14O6/c1-3(9)5(11)7(13)6(12)4(10)2-8/h3,5-9,11-13H,2H2,1H3/t3-,5-,6-,7-/m1/s1
    • InChI Key: NJSUAAJHYPEVBZ-SHUUEZRQSA-N
    • SMILES: O[C@@H]([C@@H](C(CO)=O)O)[C@@H]([C@@H](C)O)O

Computed Properties

  • Exact Mass: 194.07903816g/mol
  • Monoisotopic Mass: 194.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 525.2°Cat760mmHg
  • Flash Point: 285.5°C
  • Refractive Index: 1.558
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